![molecular formula C7H4BrIN2 B1292440 4-Bromo-3-iodo-1H-indazole CAS No. 885521-72-2](/img/structure/B1292440.png)
4-Bromo-3-iodo-1H-indazole
Overview
Description
4-Bromo-3-iodo-1H-indazole is a halogenated indazole derivative, a class of heterocyclic aromatic organic compounds. Indazoles are characterized by a pyrazole ring fused to a benzene ring and are known for their diverse range of biological activities. The presence of bromine and iodine atoms on the indazole scaffold can significantly influence its chemical reactivity and physical properties, making it a valuable intermediate in organic synthesis, particularly in the construction of more complex molecules through various cross-coupling reactions.
Synthesis Analysis
The synthesis of halogenated indazoles, such as this compound, often involves the functionalization of the indazole core with halogen atoms. While the provided data does not directly describe the synthesis of this compound, it does mention the synthesis of related compounds. For instance, the synthesis of 7-iodo-1H-indazole and 3-bromo-7-iodo-1H-indazole has been reported as part of a study on novel indazole scaffolds, which are used as building blocks in palladium cross-coupling reactions . This suggests that similar methodologies could potentially be applied to synthesize this compound.
Molecular Structure Analysis
The molecular structure of halogenated indazoles is typically characterized using techniques such as X-ray crystallography, as seen in the study of 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide . Although this study does not specifically analyze this compound, it demonstrates the approach used to determine the crystal structure of closely related compounds. The presence of halogen atoms is known to influence the molecular geometry and intermolecular interactions due to their size and electron-withdrawing properties.
Chemical Reactions Analysis
Halogenated indazoles are versatile intermediates in organic synthesis. The bromine and iodine substituents on the indazole ring can participate in various chemical reactions, particularly cross-coupling reactions. For example, bromo-indazoles can undergo Suzuki cross-coupling to yield trisubstituted triazoles . Additionally, halogen atoms can be involved in halogen bonding, as seen in the study of 4-bromopyrazole and 4-iodopyrazole, which form halogen bonds comparable in strength to those formed by other halogen-containing molecules . These properties are likely to be relevant to this compound as well.
Physical and Chemical Properties Analysis
The physical and chemical properties of halogenated indazoles are influenced by the nature of the halogen substituents. The study of 2-(4-bromobenzyl)-5-ethylsulphonyl-1,3-benzoxazole provides insights into the properties of brominated compounds, including their molecular electrostatic potential, natural bond orbital analysis, and nonlinear optical effects . Although this study does not directly address this compound, it highlights the type of properties that may be expected for halogenated aromatic compounds. The presence of both bromine and iodine in this compound would contribute to its unique chemical behavior and potential applications in materials science.
Scientific Research Applications
Synthesis and Building Blocks
4-Bromo-3-iodo-1H-indazole has been a subject of study due to its potential as a building block in the synthesis of various indazole scaffolds. Research demonstrates its utility in the synthesis of novel indazole compounds through palladium cross-coupling reactions. For instance, a study by Cottyn et al. (2007) highlights the synthesis of new indazole scaffolds, including 3-bromo-7-iodo-1H-indazole, used as potent building blocks in divergent syntheses of indazoles via palladium cross-coupling reactions (Cottyn et al., 2007).
Cross-Coupling Reactions
The compound is also essential in palladium-catalyzed Sonogashira and Suzuki cross-coupling reactions. Research by Witulski et al. (2005) illustrates how sequential Sonogashira-Suzuki, and Suzuki-Sonogashira reactions with bromo-iodoindazoles lead to a range of functionalized indoles and indazoles, potential 5-HT receptor ligands (Witulski et al., 2005).
Future Directions
Mechanism of Action
Target of Action
4-Bromo-3-iodo-1H-indazole is a heterocyclic compound that has been found to primarily target the respiratory system . Indazole-containing compounds have a wide variety of medicinal applications, including as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
For instance, they can inhibit the activity of enzymes, modulate the function of receptors, or interfere with the synthesis of essential biomolecules . The specific interaction of this compound with its targets and the resulting changes are subject to further investigation.
Biochemical Pathways
Indazole-containing compounds can affect various biochemical pathways. For example, they can inhibit phosphoinositide 3-kinase δ, a key enzyme in the PI3K/AKT/mTOR signaling pathway, which plays a crucial role in cell proliferation, survival, and metabolism . By inhibiting this enzyme, this compound could potentially disrupt the normal functioning of this pathway, leading to downstream effects such as reduced cell proliferation and survival .
Result of Action
The molecular and cellular effects of this compound’s action depend on its specific targets and mode of action. Given its potential role as an inhibitor of phosphoinositide 3-kinase δ, the compound could potentially induce cell cycle arrest, apoptosis, or other forms of cell death in targeted cells . .
properties
IUPAC Name |
4-bromo-3-iodo-2H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIN2/c8-4-2-1-3-5-6(4)7(9)11-10-5/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPKLMHLJNYUOPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNC(=C2C(=C1)Br)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00646265 | |
Record name | 4-Bromo-3-iodo-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00646265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885521-72-2 | |
Record name | 4-Bromo-3-iodo-1H-indazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885521-72-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-3-iodo-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00646265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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